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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598559

For Research Use Only. Not for drug, household, or other uses.

This document provides essential safety and logistical information for the proper disposal of
(2R,4S)-Hydroxy Itraconazole-d8. The following procedures are designed to provide clear,
step-by-step guidance for researchers, scientists, and drug development professionals,
ensuring the safe handling and disposal of this compound and its associated waste.

Compound Identification and Hazard Assessment

(2R,4S)-Hydroxy Itraconazole-d8 is a deuterated, active metabolite of Itraconazole, a triazole
antifungal agent.[1] According to available Safety Data Sheets (SDS), this compound is not
classified as a hazardous substance or mixture.[2] However, as a matter of standard laboratory
practice, all chemical waste should be handled with care to minimize environmental impact.
This compound is intended for laboratory research use only.[3]

Key Compound Data:
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Property Value Reference
Synonyms R-63373-d8 [2]
Molecular Formula C35H30D8CI2N805 [2]
Molecular Weight 729.68 [2]
Appearance White to off-white solid [1]

Powder: -20°C for 3 years, 4°C
Storage for 2 years. In solvent: -80°C [1]

for 2 years, -20°C for 1 year.

Not classified as hazardous.
Hazards No SARA 302, 313, or 311/312  [2]

hazards.

Immediate Safety and Personal Protective

Equipment (PPE)

Before beginning any disposal procedures, ensure that appropriate personal protective

equipment is worn and that you are familiar with emergency procedures.

First Aid Measures:

Eye Protection: Wear safety glasses or goggles.

Body Protection: Wear a laboratory coat.

Hand Protection: Use appropriate chemical-resistant gloves.

Ventilation: Handle in an area with adequate ventilation, such as a chemical fume hood.[2]

o Eye Contact: Immediately flush eyes with plenty of water.[2][3]

o Skin Contact: Rinse skin thoroughly with water and remove contaminated clothing.[2][3]

 Inhalation: Move to fresh air. If breathing is difficult, provide artificial respiration.[2][3]
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 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[2]

Step-by-Step Disposal Protocol

The following protocol outlines the disposal procedure for (2R,4S)-Hydroxy Itraconazole-d8
and associated waste. This process should be followed to ensure compliance with general
laboratory safety standards.

Step 1: Waste Segregation

Proper segregation at the point of generation is critical to safe and compliant waste
management.

e Solid Waste:

o Place all contaminated solid materials, including unused or expired (2R,4S)-Hydroxy
Itraconazole-d8 powder, contaminated gloves, pipette tips, and empty vials, into a
designated, clearly labeled hazardous waste container for solid chemical waste.

e Liquid Waste:

o Collect all solutions containing (2R,4S)-Hydroxy Itraconazole-d8. This includes stock
solutions, experimental solutions, and solvent rinses.

o Do not mix agueous waste with organic solvent waste unless specifically instructed to do
so by your institution's Environmental Health and Safety (EHS) department.

e Sharps Waste:

o Any contaminated needles or syringes must be disposed of in a designated sharps
container.

Step 2: Containerization and Labeling
o Use chemically compatible, leak-proof containers for all waste streams.

o Label each container clearly with "Hazardous Waste" (or as directed by your EHS
department), the full chemical name "(2R,4S)-Hydroxy Itraconazole-d8," the concentration

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-12772S/Hydroxy-Itraconazole-d8-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15598559?utm_src=pdf-body
https://www.benchchem.com/product/b15598559?utm_src=pdf-body
https://www.benchchem.com/product/b15598559?utm_src=pdf-body
https://www.benchchem.com/product/b15598559?utm_src=pdf-body
https://www.benchchem.com/product/b15598559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

(if in solution), and the date of accumulation.
Step 3: Spill Management
In the event of a spill, follow these procedures:

o Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential
personnel.[2]

o Contain Spill: Prevent the spill from spreading or entering drains.[2]

e Absorb Liquid: For liquid spills, use an inert, finely-powdered liquid-binding material such as
diatomite or universal binders.[2]

o Collect Waste: Carefully sweep or scoop up the absorbed material and any solid powder.
Place it into the designated solid chemical waste container.

» Decontaminate: Scrub the spill area and any contaminated equipment with alcohol.[2]

e Dispose of Cleaning Materials: All materials used for cleanup should be disposed of as solid
hazardous waste.

Step 4: Final Disposal

o Store all waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory.

o Arrange for the collection and disposal of the waste through your institution's EHS
department. All disposal must be conducted in accordance with prevailing country, federal,
state, and local regulations.[2]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and workflow process for the proper
disposal of (2R,4S)-Hydroxy Itraconazole-d8.
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Caption: Disposal workflow for (2R,4S)-Hydroxy Itraconazole-d8 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15598559?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Hydroxy-Itraconazole-D8.html
https://file.medchemexpress.com/batch_PDF/HY-12772S/Hydroxy-Itraconazole-d8-SDS-MedChemExpress.pdf
https://www.kmpharma.in/download_msds/17032
https://www.benchchem.com/product/b15598559#2r-4s-hydroxy-itraconazole-d8-proper-disposal-procedures
https://www.benchchem.com/product/b15598559#2r-4s-hydroxy-itraconazole-d8-proper-disposal-procedures
https://www.benchchem.com/product/b15598559#2r-4s-hydroxy-itraconazole-d8-proper-disposal-procedures
https://www.benchchem.com/product/b15598559#2r-4s-hydroxy-itraconazole-d8-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598559?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

